![molecular formula C18H18ClN3O5 B4083899 2-chloro-N-[4-(isobutyrylamino)-3-methoxyphenyl]-4-nitrobenzamide](/img/structure/B4083899.png)
2-chloro-N-[4-(isobutyrylamino)-3-methoxyphenyl]-4-nitrobenzamide
Overview
Description
2-chloro-N-[4-(isobutyrylamino)-3-methoxyphenyl]-4-nitrobenzamide, also known as CINB, is a chemical compound that has gained attention in the scientific community due to its potential use in cancer treatment. CINB belongs to the class of benzamide derivatives, and it has been found to exhibit anti-tumor activity in various cancer cell lines. In
Scientific Research Applications
2-chloro-N-[4-(isobutyrylamino)-3-methoxyphenyl]-4-nitrobenzamide has been extensively studied for its potential use in cancer treatment. In vitro studies have shown that this compound exhibits anti-tumor activity in various cancer cell lines, including breast, lung, colon, and prostate cancer cells. This compound has also been found to induce cell cycle arrest and apoptosis in cancer cells. In addition to its anti-tumor activity, this compound has been investigated for its potential use in the treatment of inflammatory diseases, such as rheumatoid arthritis.
Mechanism of Action
The mechanism of action of 2-chloro-N-[4-(isobutyrylamino)-3-methoxyphenyl]-4-nitrobenzamide is not fully understood. However, studies have suggested that this compound exerts its anti-tumor activity through the inhibition of tubulin polymerization and the disruption of microtubule dynamics. This leads to the arrest of the cell cycle and the induction of apoptosis in cancer cells. This compound has also been found to inhibit the activity of histone deacetylases, which play a role in the regulation of gene expression.
Biochemical and Physiological Effects
This compound has been found to exhibit low toxicity and high selectivity towards cancer cells. In vitro studies have shown that this compound has a half-maximal inhibitory concentration (IC50) in the micromolar range, indicating its potency against cancer cells. This compound has also been found to inhibit the growth of cancer cells in xenograft mouse models. However, further studies are needed to determine the pharmacokinetics and toxicity of this compound in vivo.
Advantages and Limitations for Lab Experiments
One advantage of 2-chloro-N-[4-(isobutyrylamino)-3-methoxyphenyl]-4-nitrobenzamide is its potential use as a lead compound for the development of novel anti-cancer drugs. Its low toxicity and high selectivity towards cancer cells make it an attractive candidate for further drug development. However, one limitation of this compound is its low solubility in water, which may affect its bioavailability and pharmacokinetics.
Future Directions
There are several future directions for the study of 2-chloro-N-[4-(isobutyrylamino)-3-methoxyphenyl]-4-nitrobenzamide. One direction is the optimization of its synthesis method to improve its yield and purity. Another direction is the investigation of its pharmacokinetics and toxicity in vivo. Further studies are also needed to elucidate its mechanism of action and its potential use in combination with other anti-cancer drugs. Finally, the development of this compound analogs with improved solubility and potency may lead to the discovery of novel anti-cancer drugs.
Conclusion
In conclusion, this compound is a promising compound that exhibits anti-tumor activity in various cancer cell lines. Its potential use in cancer treatment and its low toxicity make it an attractive candidate for further drug development. The optimization of its synthesis method, investigation of its pharmacokinetics and toxicity in vivo, and elucidation of its mechanism of action are important future directions for the study of this compound.
properties
IUPAC Name |
2-chloro-N-[3-methoxy-4-(2-methylpropanoylamino)phenyl]-4-nitrobenzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18ClN3O5/c1-10(2)17(23)21-15-7-4-11(8-16(15)27-3)20-18(24)13-6-5-12(22(25)26)9-14(13)19/h4-10H,1-3H3,(H,20,24)(H,21,23) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NXWIEVDUQFDJTE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(=O)NC1=C(C=C(C=C1)NC(=O)C2=C(C=C(C=C2)[N+](=O)[O-])Cl)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18ClN3O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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